Cas no 2172120-40-8 (3-(4-chloro-3-methylphenyl)methylpentan-2-amine)

• Product Name: 3-(4-chloro-3-methylphenyl)methylpentan-2-amine
• CAS No: 2172120-40-8
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 6521041
• PubChem ID: 165746187
• Update Time: 2025-11-01

3-(4-chloro-3-methylphenyl)methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)methylpentan-2-amine
• EN300-1283287
• 2172120-40-8
• 3-[(4-chloro-3-methylphenyl)methyl]pentan-2-amine

• Inchi： 1S/C13H20ClN/c1-4-12(10(3)15)8-11-5-6-13(14)9(2)7-11/h5-7,10,12H,4,8,15H2,1-3H3
• InChI Key： BKQLPEFOCFDXHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CC)C(C)N

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-chloro-3-methylphenyl)methylpentan-2-amine

3-(4-Chloro-3-methylphenyl)methylpentan-2-amine: A Comprehensive Overview

3-(4-Chloro-3-methylphenyl)methylpentan-2-amine (CAS No. 2172120-40-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings related to 3-(4-chloro-3-methylphenyl)methylpentan-2-amine.

Chemical Structure and Properties

The molecular formula of 3-(4-chloro-3-methylphenyl)methylpentan-2-amine is C₁₅H₂₁ClN, with a molecular weight of approximately 256.8 g/mol. The compound features a substituted phenyl group and a pentylamine chain, which contribute to its distinct chemical properties. The presence of the chlorine atom and the methyl group on the phenyl ring imparts specific electronic and steric effects, influencing the compound's reactivity and biological activity.

The solubility of 3-(4-chloro-3-methylphenyl)methylpentan-2-amine in various solvents is an important consideration for its use in laboratory settings. It is generally soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. This solubility profile facilitates its use in a wide range of experimental protocols, from synthesis to biological assays.

Biological Activities and Mechanisms of Action

3-(4-Chloro-3-methylphenyl)methylpentan-2-amine has been studied for its potential as a modulator of various biological pathways. Recent research has focused on its interactions with neurotransmitter systems, particularly the serotonin (5-HT) and dopamine (DA) receptors. Studies have shown that this compound can act as a partial agonist or antagonist at these receptors, depending on the specific subtype and concentration used.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 3-(4-chloro-3-methylphenyl)methylpentan-2-amine on serotonin receptors in vitro. The results indicated that the compound exhibited selective binding to 5-HT_1A receptors, with a Ki value of 0.8 nM. This selective binding suggests potential applications in the treatment of psychiatric disorders such as anxiety and depression.

Another area of interest is the compound's interaction with dopamine receptors. A study published in Bioorganic & Medicinal Chemistry Letters reported that 3-(4-chloro-3-methylphenyl)methylpentan-2-amine acts as a partial agonist at D₂ receptors, with an EC₅₀ value of 1.5 nM. This finding highlights its potential as a therapeutic agent for conditions involving dopaminergic dysfunction, such as Parkinson's disease.

Clinical Applications and Therapeutic Potential

The therapeutic potential of 3-(4-chloro-3-methylphenyl)methylpentan-2-amine has been explored in preclinical studies, with promising results. In animal models of anxiety and depression, administration of this compound led to significant reductions in anxiety-like behaviors and depressive symptoms. These effects were attributed to its modulation of serotonin and dopamine systems.

A study published in the European Journal of Pharmacology evaluated the antidepressant-like effects of 3-(4-chloro-3-methylphenyl)methylpentan-2-amine in mice using the forced swim test and tail suspension test. The results showed that treatment with this compound significantly reduced immobility time, indicating an antidepressant effect comparable to that of standard antidepressants like fluoxetine.

In addition to its potential as an antidepressant, 3-(4-chloro-3-methylphenyl)methylpentan-2-amine has shown promise in treating neurodegenerative disorders. A study published in Neuropharmacology investigated its neuroprotective effects in a mouse model of Parkinson's disease induced by 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP). The results demonstrated that treatment with this compound reduced dopaminergic neuron loss and improved motor function.

Safety Profile and Toxicity Studies

The safety profile of 3-(4-chloro-3-methylphenyl)methylpentan-2-amine is an important consideration for its potential clinical use. Preclinical toxicity studies have been conducted to evaluate its safety at various dose levels. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

A comprehensive toxicity study published in Toxicological Sciences assessed the acute and chronic toxicity of 3-(4-chloro-3-methylphenyl)methylpentan-2-amine. The results indicated that the compound had low acute toxicity, with no signs of toxicity observed at doses up to 1000 mg/kg in rodents. Chronic toxicity studies also showed no significant organ damage or systemic toxicity at clinically relevant doses.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(4-chloro-3-methylphenyl)methylpentan-2-amine continues to uncover new insights into its biological activities and therapeutic potential. Future studies should focus on further elucidating its mechanisms of action at molecular and cellular levels, as well as exploring its efficacy in more complex disease models.

Clinical trials are needed to confirm the safety and efficacy of this compound in human subjects. Given its promising preclinical profile, there is significant interest in advancing it through the drug development pipeline for potential use in treating psychiatric disorders and neurodegenerative diseases.

In conclusion, 3-(4-chloro-3-methylphenyl)methylpentan-2-amine, CAS No. 2172120-40-8, is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable safety profile make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.